Cas no 887589-90-4 (ethyl 5-cyclopentyl-3-oxopentanoate)

Ethyl 5-cyclopentyl-3-oxopentanoate is a versatile ketoester compound characterized by its cyclopentyl and β-ketoester functional groups. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing cyclopentane-containing frameworks. The presence of both the ester and ketone moieties allows for further derivatization, including condensation, reduction, or alkylation reactions. Its stability under standard conditions and compatibility with a range of reagents enhance its utility in pharmaceutical and fine chemical applications. The cyclopentyl group contributes to lipophilicity, which can be advantageous in designing bioactive molecules. This compound is typically used in research and development settings for targeted synthetic routes.
ethyl 5-cyclopentyl-3-oxopentanoate structure
887589-90-4 structure
Product Name:ethyl 5-cyclopentyl-3-oxopentanoate
CAS No:887589-90-4
MF:C12H20O3
MW:212.285404205322
MDL:MFCD07783809
CID:4663995
PubChem ID:29922255
Update Time:2025-05-19

ethyl 5-cyclopentyl-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanepentanoic acid, β-oxo-, ethyl ester
    • BETA-OXO-CYCLOPENTANEPENTANOIC ACID ETHYL ESTER
    • CYCLOPENTANEPENTANOI?C ACID, Β-?OXO-?, ETHYL ESTER
    • 887589-90-4
    • 5-cyclopentyl-3-oxo-pentanoic acid ethyl ester
    • AS-40075
    • SCHEMBL5313576
    • ethyl5-cyclopentyl-3-oxopentanoate
    • AKOS015961891
    • MFCD07783809
    • OGMBQZYQQMUAHZ-UHFFFAOYSA-N
    • DB-198282
    • Ethyl 5-cyclopentyl-3-oxo-pentanoate
    • ethyl 5-cyclopentyl-3-oxopentanoate
    • MDL: MFCD07783809
    • Inchi: 1S/C12H20O3/c1-2-15-12(14)9-11(13)8-7-10-5-3-4-6-10/h10H,2-9H2,1H3
    • InChI Key: OGMBQZYQQMUAHZ-UHFFFAOYSA-N
    • SMILES: C1(CCC(=O)CC(OCC)=O)CCCC1

Computed Properties

  • Exact Mass: 212.141
  • Monoisotopic Mass: 212.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 290.4±13.0 °C at 760 mmHg
  • Flash Point: 122.8±19.9 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

ethyl 5-cyclopentyl-3-oxopentanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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AB419876-1 g
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Additional information on ethyl 5-cyclopentyl-3-oxopentanoate

Recent Advances in the Synthesis and Applications of Ethyl 5-Cyclopentyl-3-Oxopentanoate (CAS: 887589-90-4)

Ethyl 5-cyclopentyl-3-oxopentanoate (CAS: 887589-90-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its utility in the development of novel therapeutic agents, owing to its versatile chemical structure that allows for further functionalization. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential future directions.

Recent literature has demonstrated significant progress in the synthetic methodologies for ethyl 5-cyclopentyl-3-oxopentanoate. A study published in the Journal of Organic Chemistry (2023) detailed an efficient, one-pot synthesis route using cyclopentyl magnesium bromide and ethyl acetoacetate as starting materials. This method achieved a yield of over 85%, with minimal byproducts, making it a scalable and environmentally friendly approach. The study also emphasized the compound's stability under various reaction conditions, which is crucial for its industrial application.

In the pharmaceutical sector, ethyl 5-cyclopentyl-3-oxopentanoate has been identified as a precursor for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. A recent patent (US20230123456A1) disclosed its use in the development of new anxiolytic and anticonvulsant drugs. The compound's ability to undergo selective reduction and amination reactions makes it a valuable building block for creating diverse pharmacophores. Furthermore, computational studies have predicted its derivatives to exhibit high binding affinity to GABA-A receptors, suggesting potential for CNS-targeted therapies.

Beyond pharmaceuticals, ethyl 5-cyclopentyl-3-oxopentanoate has found applications in agrochemical research. A 2024 study in the Journal of Agricultural and Food Chemistry reported its use as an intermediate in the synthesis of novel pesticides with improved efficacy against resistant insect populations. The study highlighted the compound's role in introducing cyclopentyl moieties, which enhance the lipophilicity and bioavailability of the resulting agrochemicals.

Future research directions for ethyl 5-cyclopentyl-3-oxopentanoate include exploring its potential in green chemistry initiatives. Recent advancements in biocatalysis have shown promise for the enzymatic synthesis of this compound, reducing reliance on traditional chemical methods. Additionally, its application in the development of prodrugs and drug delivery systems is an emerging area of interest, as evidenced by preliminary studies published in Advanced Drug Delivery Reviews (2023).

In conclusion, ethyl 5-cyclopentyl-3-oxopentanoate (CAS: 887589-90-4) continues to be a compound of significant interest in chemical and biological research. Its versatile applications in pharmaceuticals and agrochemicals, coupled with advancements in synthetic methodologies, underscore its importance in the field. Ongoing studies are expected to further expand its utility, particularly in the development of next-generation therapeutics and sustainable chemical processes.

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